Cas no 50707-83-0 (Hydrazine, (4-methyl-2-nitrophenyl)-)

• Product Name: Hydrazine, (4-methyl-2-nitrophenyl)-
• CAS No: 50707-83-0
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 364236
• PubChem ID: 3814016
• Update Time: 2025-09-18

Hydrazine, (4-methyl-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Hydrazine, (4-methyl-2-nitrophenyl)-
• (4-methyl-2-nitrophenyl)hydrazine
• 1-(4-methyl-2-nitrophenyl)hydrazine
• SCHEMBL17546158
• AKOS004123514
• 4-Methyl-2-nitrophenylhydrazine
• AB01328063-02
• NCGC00335592-01
• 50707-83-0
• COWMLQSNMSCSOL-UHFFFAOYSA-N
• DTXSID20396790
• 1-(4-Methyl-2-nitrophenyl)hydrazine #

• Inchi： 1S/C7H9N3O2/c1-5-2-3-6(9-8)7(4-5)10(11)12/h2-4,9H,8H2,1H3
• InChI Key： COWMLQSNMSCSOL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C)C=CC=1NN)=O

Computed Properties

• Exact Mass: 167.06957
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• PSA: 81.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on Hydrazine, (4-methyl-2-nitrophenyl)-

Comprehensive Overview of Hydrazine, (4-methyl-2-nitrophenyl)- (CAS No. 50707-83-0)

Hydrazine, (4-methyl-2-nitrophenyl)- (CAS No. 50707-83-0) is a specialized organic compound that has garnered significant attention in both academic research and industrial applications. This compound, often referred to by its systematic name, belongs to the class of nitrophenyl hydrazine derivatives, which are known for their unique chemical properties and versatility. Researchers and industry professionals frequently search for information on its synthesis, applications, and safety profile, making it a topic of interest in contemporary chemical discussions.

The molecular structure of Hydrazine, (4-methyl-2-nitrophenyl)- features a hydrazine group attached to a 4-methyl-2-nitrophenyl moiety. This configuration imparts distinct reactivity, making it valuable in organic synthesis. One of the most common queries related to this compound revolves around its role as an intermediate in the production of dyes, pharmaceuticals, and agrochemicals. Its ability to participate in condensation and coupling reactions is particularly noteworthy, as these processes are critical in the development of complex organic molecules.

In recent years, the demand for nitrophenyl hydrazine derivatives has surged due to their applications in advanced material science. For instance, they are used in the synthesis of polymers and liquid crystals, which are essential components in display technologies and electronic devices. This aligns with the growing interest in sustainable and high-performance materials, a trend that dominates current scientific and industrial discourse. Searches for "eco-friendly chemical intermediates" or "high-performance organic compounds" often lead to discussions about derivatives like Hydrazine, (4-methyl-2-nitrophenyl)-.

Another area where Hydrazine, (4-methyl-2-nitrophenyl)- finds application is in analytical chemistry. It serves as a reagent for the detection and quantification of carbonyl compounds, such as aldehydes and ketones. This utility is particularly relevant in environmental monitoring and food safety testing, where precise detection methods are paramount. Users frequently search for "reagents for carbonyl detection" or "analytical chemistry applications of hydrazine derivatives," highlighting the compound's importance in these fields.

The synthesis of Hydrazine, (4-methyl-2-nitrophenyl)- typically involves the reaction of 4-methyl-2-nitroaniline with hydrazine hydrate under controlled conditions. This process, often explored in academic settings, is a subject of interest for students and researchers alike. Queries such as "synthesis of nitrophenyl hydrazine derivatives" or "optimization of hydrazine reactions" are common in educational and professional forums. The compound's synthesis not only provides insights into fundamental organic chemistry principles but also offers practical knowledge for industrial-scale production.

From a safety perspective, handling Hydrazine, (4-methyl-2-nitrophenyl)- requires adherence to standard laboratory protocols. While it is not classified under stringent regulatory categories, proper storage and handling are essential to prevent unnecessary exposure. This aspect is frequently addressed in safety data sheets (SDS) and is a recurring topic in workplace safety training programs. Users often search for "safe handling of hydrazine derivatives" or "chemical storage best practices," reflecting the importance of safety in chemical operations.

In the pharmaceutical industry, Hydrazine, (4-methyl-2-nitrophenyl)- is explored for its potential as a building block in drug development. Its structural features make it a candidate for the synthesis of heterocyclic compounds, which are prevalent in many therapeutic agents. This connection to drug discovery is a hot topic, with searches like "pharmaceutical applications of hydrazine derivatives" or "drug synthesis intermediates" being highly relevant. The compound's role in medicinal chemistry underscores its significance in advancing healthcare solutions.

Environmental considerations also play a role in the discourse surrounding Hydrazine, (4-methyl-2-nitrophenyl)-. As industries move toward greener chemistry practices, the development of biodegradable and less toxic chemical intermediates is prioritized. This compound, when used responsibly, aligns with these goals. Searches for "green chemistry alternatives" or "sustainable chemical synthesis" often include discussions about optimizing the use of such derivatives to minimize environmental impact.

In summary, Hydrazine, (4-methyl-2-nitrophenyl)- (CAS No. 50707-83-0) is a multifaceted compound with applications spanning organic synthesis, material science, analytical chemistry, and pharmaceuticals. Its relevance to current trends in sustainability and high-performance materials makes it a subject of ongoing research and industrial interest. By understanding its properties and applications, professionals can leverage its potential while adhering to safety and environmental standards.